molecular formula C9H10O3S B8460662 2-Hydroxy-4-(methylthiomethyl)benzoic Acid

2-Hydroxy-4-(methylthiomethyl)benzoic Acid

Cat. No. B8460662
M. Wt: 198.24 g/mol
InChI Key: PKPWRSVZNQGGQE-UHFFFAOYSA-N
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Description

2-Hydroxy-4-(methylthiomethyl)benzoic Acid is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H10O3S

Molecular Weight

198.24 g/mol

IUPAC Name

2-hydroxy-4-(methylsulfanylmethyl)benzoic acid

InChI

InChI=1S/C9H10O3S/c1-13-5-6-2-3-7(9(11)12)8(10)4-6/h2-4,10H,5H2,1H3,(H,11,12)

InChI Key

PKPWRSVZNQGGQE-UHFFFAOYSA-N

Canonical SMILES

CSCC1=CC(=C(C=C1)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a −78° C. mixture of methyl 2-methoxy-4-(methylthio-methyl)benzoate (5.29 (g, 23.36 mmol) and CH2Cl2 (80 mL) was added BBr3 (2.4 mL, 24.52 mmol) dropwise. The reaction was stirred for 15 min, warmed to room temperature and stirred for 6 h. The reaction mixture was added to ice/water (100 mL). The suspension was added 2 M NaOH to dissolve the precipitate. After partitioning, the organic layer was extracted with 2 M NaOH. The combined aqueous layer was washed with EtOAc, acidified with 12 N HCl and cooled to room temperature. The solid was filtered with water wash and vacuum dried to give the title compound as a light yellow solid (2.96 g, 64%).
Name
methyl 2-methoxy-4-(methylthio-methyl)benzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
2.4 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
64%

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